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Compound of Interest

Compound Name: Acutumidine

Cat. No. 8102998

An In-depth Technical Guide to Acutumidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acutumidine, a member of the hasubanan alkaloid family, is a chlorinated natural product
isolated from the rhizomes of Menispermum dauricum. This technical guide provides a
comprehensive overview of the available scientific data on Acutumidine, including its chemical
properties, biological origin, and cytotoxic activity. While research on Acutumidine is not as
extensive as for some related alkaloids, this document consolidates the existing knowledge to
support further investigation into its therapeutic potential.

Chemical and Physical Properties

Acutumidine is a complex heterocyclic compound with a distinct spiro-fused ring system
characteristic of hasubanan alkaloids. Its key identifiers and physicochemical properties are
summarized in the table below.
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Property Value Source

CAS Number 18145-26-1 --INVALID-LINK--
Molecular Formula C18H22CINOe --INVALID-LINK--
Molecular Weight 383.8 g/mol --INVALID-LINK--

(1S,4's,6S,10R,11S)-11-
chloro-4'-hydroxy-3',4,5-
trimethoxyspiro[7-

IUPAC Name ] --INVALID-LINK--
azatricyclo[4.3.3.0"'¢]dodec-4-
ene-10,5'-cyclopent-2-

ene]-1',3-dione

Biological Source and Isolation

Acutumidine is a naturally occurring alkaloid found in the rhizomes of Menispermum dauricum
DC., a plant used in traditional Chinese medicine.[1][2] The isolation of Acutumidine, along
with several other related alkaloids, was described in a 2002 study published in

Phytochemistry.

Experimental Protocol: Isolation of Acutumidine

The following is a generalized protocol based on typical alkaloid extraction and isolation
procedures described in the literature for compounds from Menispermum dauricum.

Workflow for the Isolation of Acutumidine

Dried Rhizomes of Extraction with Acid-Base Crude Alkaloid Column Chromatography Eluted Fractions Further Purification
Menispermum dauricum Organic Solvent (e.g., Ethanol) Extraction Extract (e.g., Silica Gel) (e.g., HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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